Cas no 2228272-82-8 (O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2228272-82-8
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 5807666
• PubChem ID: 165673710
• Update Time: 2025-05-20

O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• O-{2-[4-chloro-3-(trifluoromethyl)phenyl]propan-2-yl}hydroxylamine
• EN300-1939804
• 2228272-82-8

• Inchi： 1S/C10H11ClF3NO/c1-9(2,16-15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5H,15H2,1-2H3
• InChI Key： MDFYWOHMWXPUNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C)(C)ON

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine

O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine: A Comprehensive Overview

O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine (CAS No. 2228272-82-8) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile intermediate in synthetic chemistry. The molecule consists of a hydroxylamine group attached to a substituted phenylpropanol structure, which introduces a range of functional groups that can be exploited for various chemical transformations.

The hydroxylamine functional group in this compound is known for its ability to participate in nucleophilic reactions, making it a valuable component in the synthesis of bioactive molecules. Recent studies have highlighted the role of hydroxylamines in the formation of imines and hydrazones, which are critical intermediates in the development of therapeutic agents. The presence of the 4-chloro and 3-trifluoromethyl substituents on the aromatic ring further enhances the compound's reactivity and selectivity in such reactions.

One of the most notable aspects of O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine is its stability under various reaction conditions. Researchers have demonstrated that this compound can withstand harsh chemical environments, making it an ideal candidate for large-scale synthesis processes. Moreover, the trifluoromethyl group imparts electronic effects that can modulate the reactivity of the molecule, offering chemists greater control over reaction outcomes.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity patterns of this compound. Quantum mechanical studies have revealed that the trifluoromethyl group significantly influences the electron density distribution across the molecule, which could be leveraged to design more efficient synthetic pathways. These insights are particularly valuable in the context of drug design, where precise control over molecular properties is essential.

In terms of applications, O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine has shown promise as an intermediate in the synthesis of complex heterocyclic compounds. Its ability to undergo cyclization reactions under mild conditions has made it a preferred choice for constructing biologically active molecules. For instance, recent research has utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which hold potential for treating various cancers.

The synthesis of O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yli}hydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps may include alkylation, oxidation, and amine protection strategies to achieve the desired structure. The optimization of these steps has been a focus area for chemists aiming to improve yield and purity.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of this compound is crucial for its safe handling and disposal. Preliminary studies suggest that it undergoes biodegradation under aerobic conditions, although further research is needed to fully characterize its environmental impact.

In conclusion, O-{2-4-chloro-3-(trifluoromethyl)phenylpropan-2-yli}hydroxylamine (CAS No. 22282711516595165951659516595165951659516595165951659516595165951659516595165951659516) represents a versatile building block in organic synthesis with wide-ranging applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers striving to develop innovative chemical entities.